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Compound of Interest

Compound Name: Triethylaniline

Cat. No.: B8750266

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N,N-diethylaniline in
various organic solvents. Due to the ambiguity of the term "triethylaniline," this document
focuses on N,N-diethylaniline, a widely used chemical intermediate. While extensive
guantitative solubility data is not readily available in public literature, this guide compiles
existing qualitative information, outlines a detailed experimental protocol for determining
solubility, and presents a visual workflow for this procedure.

Solubility Profile of N,N-Diethylaniline

N,N-diethylaniline is a tertiary amine that is generally soluble in a range of common organic
solvents. Its solubility is attributed to its molecular structure, which includes both a non-polar
benzene ring and a polar tertiary amine group. This allows for favorable interactions with a
variety of solvent types.

Quantitative Solubility Data

Precise quantitative solubility data for N,N-diethylaniline across a wide spectrum of organic
solvents is limited in publicly accessible databases. However, its solubility in water has been
reported as 1 gram in 70 mL at 12 °C.[1][2][3][4]

Qualitative Solubility Summary
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The following table summarizes the qualitative solubility of N,N-diethylaniline in common
organic solvents based on available information. "Miscible" indicates that the substances will
mix in all proportions, forming a homogeneous solution. "Slightly miscible" or "slightly soluble”
suggests limited solubility.

Solvent Class Specific Solvents Qualitative Solubility

Slightly Soluble/Slightly

Water Water o

Miscible[5][6]

Soluble/Slightly Miscible[1][5
Alcohols Ethanol Ed L]

[61[71[8]

) Soluble/Slightly Miscible[1][6]

Ethers Diethyl Ether

[718]
Ketones Acetone Miscible[3][5]
Aromatic Hydrocarbons Benzene Soluble[7][8]

Soluble/Slightly Miscible[1][5]
Halogenated Hydrocarbons Chloroform

[7](8]

Experimental Protocol for Determining Solubility

For researchers requiring precise quantitative solubility data, the gravimetric method is a
reliable and straightforward approach. This protocol details the steps to determine the solubility
of a liquid solute, such as N,N-diethylaniline, in an organic solvent.

Objective

To determine the concentration of a saturated solution of N,N-diethylaniline in a specific organic
solvent at a controlled temperature.

Materials

e N,N-diethylaniline (solute)

e Organic solvent of interest
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» Conical flask or sealed vials

e Magnetic stirrer and stir bars

o Constant temperature bath (e.g., water bath)

e Analytical balance (accurate to at least 0.1 mg)
e Glass pipettes and bulbs

» Pre-weighed evaporating dish or watch glass

e Drying oven

» Syringe filter (if necessary for clarification)

Procedure

o Preparation of a Saturated Solution:
o Add a known volume of the selected organic solvent to a conical flask.

o Place the flask in a constant temperature bath set to the desired experimental
temperature.

o Gradually add an excess of N,N-diethylaniline to the solvent while continuously stirring.
"Excess" is defined as the point where a separate liquid phase of N,N-diethylaniline is
observed and does not dissolve with further stirring.

o Allow the mixture to stir for a sufficient period (e.g., 24 hours) to ensure equilibrium is
reached and the solution is saturated.

o Sample Collection:
o Turn off the stirrer and allow any undissolved N,N-diethylaniline to settle.

o Carefully pipette a known volume (e.g., 10 mL) of the clear, saturated supernatant into a
pre-weighed evaporating dish. Avoid transferring any of the undissolved solute. If
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necessary, use a syringe filter to ensure the collected sample is free of undissolved
droplets.

o Gravimetric Analysis:

o

Weigh the evaporating dish containing the aliquot of the saturated solution to determine
the total mass of the solution.

o Carefully evaporate the solvent in a well-ventilated fume hood or using a rotary
evaporator. The evaporation temperature should be kept low enough to prevent any loss
of the less volatile N,N-diethylaniline.

o Once the solvent has evaporated, place the evaporating dish in a drying oven at a
temperature below the boiling point of N,N-diethylaniline to remove any residual solvent.

o Cool the dish in a desiccator and weigh it. Repeat the drying and weighing steps until a
constant mass is achieved. This final mass represents the mass of the dissolved N,N-
diethylaniline.

Calculation of Solubility

e Mass of the solvent:

o Mass of solvent = (Mass of dish + solution) - (Mass of dish + dried solute)
» Mass of the solute:

o Mass of solute = (Mass of dish + dried solute) - (Mass of empty dish)
 Solubility:

o Solubility is typically expressed as grams of solute per 100 grams of solvent or grams of
solute per 100 mL of solvent.

Experimental Workflow Visualization

The following diagram illustrates the key steps in the experimental determination of solubility
using the gravimetric method.
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Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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